4-formyl-2,5-dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid
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Description
4-Formyl-2,5-dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid is a pyrrole-derived carboxylic acid featuring a phenyl group at position 1, methyl groups at positions 2 and 5, and a formyl group at position 4. Pyrrole derivatives are known for their diverse bioactivities, including anti-cancer, antimicrobial, and anti-inflammatory properties, often modulated by substituent patterns .
The molecular formula of this compound is C₁₄H₁₃NO₃ (calculated molecular weight: ~243.26 g/mol).
Properties
Molecular Formula |
C14H13NO3 |
|---|---|
Molecular Weight |
243.26 g/mol |
IUPAC Name |
4-formyl-2,5-dimethyl-1-phenylpyrrole-3-carboxylic acid |
InChI |
InChI=1S/C14H13NO3/c1-9-12(8-16)13(14(17)18)10(2)15(9)11-6-4-3-5-7-11/h3-8H,1-2H3,(H,17,18) |
InChI Key |
PGHZEOVJOPNKTK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=C(N1C2=CC=CC=C2)C)C(=O)O)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-formyl-2,5-dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid can be achieved through various synthetic routes. One common method involves the Paal-Knorr reaction, where a 1,4-dicarbonyl compound reacts with an amine to form the pyrrole ring. For this compound, the reaction typically involves the condensation of a 1,4-dicarbonyl compound with aniline under acidic conditions, followed by oxidation to introduce the formyl group .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through recrystallization or chromatography techniques.
Chemical Reactions Analysis
Types of Reactions
4-Formyl-2,5-dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions, such as nitration, halogenation, and sulfonation.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)
Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)
Substitution: Nitric acid (HNO₃) for nitration, halogens (Cl₂, Br₂) for halogenation, sulfuric acid (H₂SO₄) for sulfonation
Major Products Formed
Oxidation: 4-Carboxy-2,5-dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid
Reduction: 4-Hydroxymethyl-2,5-dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid
Substitution: Various substituted phenyl derivatives depending on the electrophile used
Scientific Research Applications
4-Formyl-2,5-dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds and natural product analogs.
Medicine: Explored as a potential lead compound in drug discovery programs targeting various diseases.
Industry: Utilized in the development of novel materials with specific electronic and optical properties.
Mechanism of Action
The mechanism of action of 4-formyl-2,5-dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid is not fully understood. its biological effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors. The formyl and carboxylic acid groups may facilitate binding to these targets, leading to modulation of their activity and subsequent biological effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Variations
The following table summarizes key structural analogs, their substituents, molecular weights, and notable features:
Key Observations:
Substituent Position and Bioactivity : The position of the formyl group significantly impacts electronic properties. For example, 5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxylic acid has a reversed formyl placement, which may alter hydrogen-bonding capacity compared to the target compound.
Phenyl vs.
Physicochemical Properties
- Solubility: The carboxylic acid group in the target compound improves water solubility compared to non-acidic analogs (e.g., 4-formyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylic acid ).
- Thermal Stability : Crystallographic studies using SHELX software could elucidate how phenyl and formyl groups influence packing efficiency and melting points.
Biological Activity
4-Formyl-2,5-dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid, a compound belonging to the pyrrole family, has garnered attention due to its diverse biological activities. This article delves into the compound's pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.
Molecular Formula: C16H17NO3
Molecular Weight: 271.31 g/mol
CAS Number: 175276-52-5
1. Antimicrobial Activity
Recent studies have highlighted the antimicrobial properties of pyrrole derivatives. For instance, compounds similar to 4-formyl-2,5-dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid have shown significant efficacy against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli.
Table 1: Antimicrobial Efficacy of Pyrrole Derivatives
| Compound Name | Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| Pyrrole A | MRSA | 0.125 µg/mL |
| Pyrrole B | E. coli | 3.12 µg/mL |
| Pyrrole C | MSSA | 0.125 µg/mL |
The compound's structure allows it to interfere with bacterial cell wall synthesis, leading to cell lysis and death.
2. Antioxidant Activity
Pyrrole derivatives are also recognized for their antioxidant potential. The ability to scavenge free radicals is attributed to the electron-rich nature of the pyrrole ring, which can donate electrons and stabilize free radicals.
Research Findings:
A study indicated that derivatives of 4-formyl-2,5-dimethyl-1-phenyl-1H-pyrrole exhibit significant antioxidant activity, measured through DPPH radical scavenging assays. The antioxidant capacity was comparable to standard antioxidants such as ascorbic acid.
3. Anti-inflammatory Properties
Inflammation is a critical factor in various diseases, including cancer and autoimmune disorders. Pyrrole derivatives have been shown to modulate inflammatory pathways by inhibiting pro-inflammatory cytokines.
Case Study:
In a controlled experiment involving lipopolysaccharide (LPS)-induced inflammation in murine models, administration of 4-formyl-2,5-dimethyl-1-phenyl-1H-pyrrole significantly reduced levels of TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.
The biological activities of 4-formyl-2,5-dimethyl-1-phenyl-1H-pyrrole are primarily attributed to:
- Interaction with Enzymes: The compound may inhibit key enzymes involved in bacterial cell wall synthesis and inflammatory processes.
- Antioxidant Mechanism: The electron-donating ability of the pyrrole ring stabilizes free radicals and reduces oxidative stress.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
